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Compound of Interest

Compound Name:
Dimethyl 5-sulfoisophthalate

sodium salt

Cat. No.: B8796929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data (NMR,

FTIR) for Dimethyl 5-sulfoisophthalate sodium salt (DMSIP), a compound of significant

interest in polymer chemistry and as a specialty chemical. This document details the available

spectral data, outlines experimental protocols for its acquisition, and presents this information

in a clear, structured format for easy reference and comparison.

Spectroscopic Data
The following tables summarize the key quantitative data from Nuclear Magnetic Resonance

(NMR) and Fourier-Transform Infrared (FTIR) spectroscopy for Dimethyl 5-sulfoisophthalate
sodium salt.

¹H NMR Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8796929?utm_src=pdf-interest
https://www.benchchem.com/product/b8796929?utm_src=pdf-body
https://www.benchchem.com/product/b8796929?utm_src=pdf-body
https://www.benchchem.com/product/b8796929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8796929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift
(ppm)

Multiplicity Integration Assignment

8.68 s 1H H-2

8.45 s 2H H-4, H-6

3.95 s 6H -OCH₃

¹³C NMR Data
Chemical Shift (ppm) Assignment

164.5 C=O

146.0 C-5

135.0 C-1, C-3

131.5 C-4, C-6

128.0 C-2

53.0 -OCH₃

FTIR Data
Wavenumber (cm⁻¹) Description of Vibration

3080 Aromatic C-H Stretch

2960 Aliphatic C-H Stretch (-OCH₃)

1730 C=O Stretch (Ester)

1600, 1450 Aromatic C=C Bending

1240 Asymmetric SO₃⁻ Stretch

1100 Symmetric SO₃⁻ Stretch

1050 C-O Stretch

780 Aromatic C-H Bending
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Experimental Protocols
The following protocols describe the general methodologies for obtaining the NMR and FTIR

spectra of Dimethyl 5-sulfoisophthalate sodium salt. Specific parameters may vary based

on the instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

Dimethyl 5-sulfoisophthalate sodium salt

Deuterated solvent (e.g., D₂O or DMSO-d₆)

NMR tubes

NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

Sample Preparation: Dissolve approximately 10-20 mg of Dimethyl 5-sulfoisophthalate
sodium salt in 0.6-0.7 mL of a suitable deuterated solvent (D₂O is commonly used due to

the salt's solubility).

Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

Instrumentation: Place the NMR tube in the spectrometer's probe.

Acquisition of ¹H Spectrum:

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

Acquire the ¹H NMR spectrum using a standard pulse sequence.

Set appropriate parameters, including the number of scans (typically 16-64), relaxation

delay, and acquisition time.
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Acquisition of ¹³C Spectrum:

Switch the spectrometer to the ¹³C nucleus frequency.

Acquire the ¹³C NMR spectrum, often using a proton-decoupled pulse sequence to simplify

the spectrum.

A higher number of scans is typically required for ¹³C NMR due to its lower natural

abundance and sensitivity.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Reference the spectra to the residual solvent peak or an internal

standard.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Materials:

Dimethyl 5-sulfoisophthalate sodium salt

FTIR spectrometer with an appropriate sampling accessory (e.g., Attenuated Total

Reflectance - ATR, or KBr pellet press)

Potassium bromide (KBr), if using the pellet method

Procedure (ATR Method):

Background Spectrum: Record a background spectrum of the clean ATR crystal to account

for atmospheric and instrument absorbances.

Sample Application: Place a small amount of the solid Dimethyl 5-sulfoisophthalate
sodium salt powder directly onto the ATR crystal.

Pressure Application: Apply consistent pressure to ensure good contact between the sample

and the crystal.
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Spectrum Acquisition: Collect the FTIR spectrum over a typical range of 4000-400 cm⁻¹. Co-

add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

Data Processing: The resulting spectrum is typically displayed in terms of transmittance or

absorbance versus wavenumber.

Mandatory Visualizations
The following diagrams, generated using Graphviz, illustrate key aspects of the analysis and

synthesis of Dimethyl 5-sulfoisophthalate sodium salt.

Spectroscopic analysis workflow for DMSIP.
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General synthesis pathway for DMSIP.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8796929?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8796929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-Depth Technical Guide: Spectroscopic Analysis of
Dimethyl 5-sulfoisophthalate Sodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8796929#spectroscopic-data-nmr-ftir-of-dimethyl-5-
sulfoisophthalate-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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